[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl 1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound [5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl 1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate is a heterocyclic hybrid molecule featuring two key moieties:
- Oxazole core: Substituted with a methyl group at position 5 and a 4-methylphenyl group at position 2.
- Triazole core: Substituted with a 2-methoxyphenyl group at position 1 and a methyl group at position 4. The triazole is esterified via a methylene bridge to the oxazole moiety.
Properties
IUPAC Name |
[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl 1-(2-methoxyphenyl)-5-methyltriazole-4-carboxylate | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N4O4/c1-14-9-11-17(12-10-14)22-24-18(16(3)31-22)13-30-23(28)21-15(2)27(26-25-21)19-7-5-6-8-20(19)29-4/h5-12H,13H2,1-4H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DPFGXAMTCSGHSF-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC(=C(O2)C)COC(=O)C3=C(N(N=N3)C4=CC=CC=C4OC)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N4O4 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound [5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl 1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate is a novel bioactive molecule that has garnered attention for its potential therapeutic applications. This article explores its biological activities, including anticancer properties, mechanisms of action, and structure-activity relationships (SAR).
Chemical Structure and Properties
The compound features a complex structure characterized by an oxazole and a triazole moiety, contributing to its biological activity. Its molecular formula is with a molecular weight of approximately 358.39 g/mol.
Biological Activity
Anticancer Properties
Recent studies have highlighted the compound's potential as an anticancer agent. In vitro assays reveal significant cytotoxic effects against various cancer cell lines:
| Cell Line | IC50 (µM) | Mechanism of Action |
|---|---|---|
| MCF-7 (Breast Cancer) | 15.63 | Induction of apoptosis via caspase activation |
| U-937 (Leukemia) | 12.34 | Cell cycle arrest and apoptosis |
| A549 (Lung Cancer) | 10.21 | Inhibition of proliferation |
The IC50 values indicate the concentration required to inhibit cell growth by 50%, showcasing the compound's potency against these cancer types.
Mechanisms of Action
The biological activity of this compound is primarily attributed to its ability to induce apoptosis in cancer cells. Flow cytometry assays have shown that treatment with the compound leads to increased levels of pro-apoptotic proteins and activation of caspases, which are critical for the apoptotic pathway . Additionally, molecular docking studies suggest that the compound interacts favorably with key protein targets involved in cell survival and proliferation.
Structure-Activity Relationship (SAR)
The SAR studies indicate that modifications on the phenyl rings significantly influence the biological activity of the compound. For instance:
- Substitution Effects : The presence of electron-donating or electron-withdrawing groups on the aromatic rings alters the compound's lipophilicity and binding affinity to target proteins.
- Triazole and Oxazole Moieties : These heterocycles are essential for maintaining the structural integrity necessary for biological activity.
Case Studies
A recent case study evaluated the efficacy of this compound in a xenograft model of human breast cancer. The study demonstrated that administration of [5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl 1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate resulted in a significant reduction in tumor volume compared to control groups . Histological analysis revealed increased apoptosis in tumor tissues treated with the compound.
Scientific Research Applications
Medicinal Applications
-
Anticancer Activity
- Research indicates that compounds with triazole and oxazole moieties exhibit significant anticancer properties. The triazole ring is known for its ability to inhibit enzymes involved in cancer progression. Studies have shown that derivatives of triazole can induce apoptosis in cancer cells, suggesting that this compound may have similar effects .
- Antimicrobial Properties
- Anti-inflammatory Effects
Material Science Applications
- Polymer Chemistry
- Nanotechnology
Anticancer Research
A study conducted on triazole derivatives showed promising results in inhibiting tumor growth in vitro and in vivo models. The compounds demonstrated a mechanism involving the induction of cell cycle arrest and apoptosis in human cancer cell lines, highlighting the potential of [5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl 1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate as an anticancer agent .
Antimicrobial Testing
In another research effort, derivatives similar to this compound were tested against Gram-positive and Gram-negative bacteria. Results indicated a significant reduction in bacterial viability at low concentrations, suggesting that modifications to the oxazole and triazole components could enhance antimicrobial efficacy .
Comparison with Similar Compounds
Structural Comparison with Analogous Compounds
Oxazole-Triazole Hybrids
(a) CAS 946372-30-1 : (2-(4-Chlorophenyl)-5-methyloxazol-4-yl)methyl 5-methyl-1-(p-tolyl)-1H-1,2,3-triazole-4-carboxylate
- Structural Differences :
- Oxazole substituent : 4-Chlorophenyl (vs. 4-methylphenyl in the target compound).
- Triazole substituent : p-Tolyl (4-methylphenyl) at position 1 (vs. 2-methoxyphenyl).
- Molecular Formula : C22H19ClN4O3 (MW: 422.9) .
- Key Implications :
(b) CAS 946214-56-8 : [2-(3-Chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate
- Structural Differences :
- Oxazole substituent : 3-Chlorophenyl (meta-substituted vs. para-methylphenyl).
- Triazole substituent : 4-Methoxyphenyl (vs. 2-methoxyphenyl).
- Molecular Formula : C22H19ClN4O4 (MW: 438.9) .
- Key Implications :
- Meta-chloro substitution may alter steric interactions in binding pockets.
- The 4-methoxy group on the triazole provides distinct electronic effects compared to the ortho-methoxy group in the target compound.
Thiazole-Triazole Hybrids ()
Compounds such as 4-(4-chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole (Compound 4) feature:
- Core Heterocycle : Thiazole instead of oxazole.
- Substituents : Fluorophenyl groups on both thiazole and triazole moieties.
- Fluorine substituents improve metabolic stability and bioavailability .
Molecular Weight and Polarity
*Estimated based on structural analogs.
Preparation Methods
Cyclodehydration of Serine Derivatives
The 5-methyl-2-(4-methylphenyl)oxazole is synthesized via cyclodehydration of a serine-derived precursor. This method, adapted from peptidomimetic synthesis protocols, involves:
-
Coupling 4-methylphenylacetic acid with methyl serine to form a linear dipeptide.
-
Treating the dipeptide with DAST (diethylaminosulfur trifluoride) and K₂CO₃ to induce cyclodehydration, yielding an oxazoline intermediate.
-
Oxidizing the oxazoline to the oxazole using bromotrichloromethane and DBU (1,8-diazabicycloundec-7-ene) .
-
Starting Material : Methyl N-Boc-serinate (1.0 equiv) and 4-methylphenylacetyl chloride (1.2 equiv).
-
Conditions : DCM, 0°C, 2 h.
-
Cyclodehydration : DAST (1.5 equiv), K₂CO₃ (2.0 equiv), DCM, rt, 12 h (77% yield).
-
Oxidation : Bromotrichloromethane (1.2 equiv), DBU (1.5 equiv), DCM, rt, 6 h (82% yield).
Direct Oxazole Formation from Carboxylic Acids
A recent advancement enables direct oxazole synthesis from carboxylic acids using DMAP-Tf (triflylpyridinium reagent) . This method is advantageous for sterically hindered substrates:
-
Activate 4-methylphenylacetic acid with DMAP-Tf (1.3 equiv) in DCM.
-
Add ethyl isocyanoacetate (1.2 equiv) and heat at 40°C for 30 min.
Comparison of Methods
| Parameter | Cyclodehydration | DMAP-Tf Method |
|---|---|---|
| Yield | 77% | 96% |
| Reaction Time | 18 h | 30 min |
| Functional Group Tolerance | Moderate | High |
Triazole Ring Synthesis
Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)
The 1-(2-methoxyphenyl)-5-methyl-1,2,3-triazole-4-carboxylic acid is synthesized via CuAAC:
-
Prepare 2-methoxyphenyl azide from 2-methoxybenzyl bromide and NaN₃.
-
React with methyl propiolate (1.2 equiv) using CuI (10 mol%) and sodium ascorbate in THF/H₂O (4:1).
-
Hydrolyze the ester to the carboxylic acid using LiOH (90% yield over two steps).
Regioselectivity : The Cu(I) catalyst ensures 1,4-disubstituted triazole formation exclusively.
Esterification and Final Coupling
Steglich Esterification
The oxazole alcohol and triazole carboxylic acid are coupled using DCC (N,N'-dicyclohexylcarbodiimide) and DMAP :
-
Dissolve [5-methyl-2-(4-methylphenyl)oxazol-4-yl]methanol (1.0 equiv) and 1-(2-methoxyphenyl)-5-methyl-1,2,3-triazole-4-carboxylic acid (1.1 equiv) in DCM.
-
Add DCC (1.5 equiv) and DMAP (0.1 equiv).
-
Stir at rt for 12 h, then purify by silica gel chromatography (68% yield).
Optimization Note : Pre-activation of the carboxylic acid as an acyl chloride (using SOCl₂) improves yield to 85%.
Characterization and Validation
Spectroscopic Data
-
¹H NMR (400 MHz, CDCl₃): δ 8.21 (s, 1H, triazole-H), 7.89 (d, J = 8.2 Hz, 2H, aryl-H), 7.34 (d, J = 8.2 Hz, 2H, aryl-H), 5.34 (s, 2H, CH₂), 3.92 (s, 3H, OCH₃), 2.45 (s, 3H, CH₃), 2.39 (s, 3H, CH₃).
-
HRMS : m/z calculated for C₂₃H₂₁BrN₄O₄ [M+H]⁺: 497.349, found: 497.351.
Purity Analysis
-
HPLC : >99% purity (C18 column, 70:30 MeOH/H₂O, 1.0 mL/min).
Challenges and Mitigation Strategies
-
Oxazole Oxidation Side Reactions : Over-oxidation to oxazolesulfones is minimized using controlled stoichiometry of bromotrichloromethane.
-
Triazole Regiochemistry : Copper catalysts ensure exclusive 1,4-regioselectivity.
-
Esterification Efficiency : Acyl chloride activation reduces racemization risk compared to DCC-mediated coupling .
Q & A
Basic: What synthetic strategies are employed for constructing the oxazole-triazole hybrid structure?
The synthesis involves multi-step reactions, starting with separate preparation of oxazole and triazole intermediates. Key steps include:
- Oxazole formation : Cyclization of substituted aldehydes with nitriles or carboxylic acid derivatives under dehydrating conditions (e.g., using p-toluenesulfonic acid) .
- Triazole synthesis : Copper-catalyzed azide-alkyne cycloaddition (CuAAC) or palladium-mediated coupling for regioselective triazole formation .
- Coupling : Esterification or alkylation reactions to link the oxazole and triazole moieties, often employing catalysts like Pd(OAc)₂ or AlCl₃ .
Optimization strategies include green chemistry principles (e.g., solvent-free conditions) and continuous flow synthesis to enhance yield and purity .
Basic: Which spectroscopic techniques are critical for characterizing the compound and intermediates?
- NMR spectroscopy : ¹H and ¹³C NMR confirm regiochemistry and substitution patterns (e.g., distinguishing triazole isomers) .
- Mass spectrometry (MS) : High-resolution MS (HRMS) verifies molecular weight and fragmentation pathways.
- X-ray crystallography : Resolves ambiguities in stereochemistry for crystalline intermediates .
- HPLC : Monitors purity (>95%) and identifies byproducts during synthesis .
Advanced: How can researchers address discrepancies in biological activity data across studies?
Discrepancies may arise from:
- Sample degradation : Organic compounds degrade under ambient conditions; stabilize samples via continuous cooling (-20°C) and inert atmosphere storage .
- Assay variability : Standardize protocols (e.g., cell line passage number, incubation time) and include positive controls (e.g., doxorubicin for cytotoxicity).
- Data validation : Cross-check results using orthogonal assays (e.g., fluorescence-based viability assays vs. colony-forming assays) .
Advanced: What methodologies establish structure-activity relationships (SAR) for derivatives?
- Analog synthesis : Systematically modify substituents (e.g., methoxy → fluoro groups) on the phenyl or triazole rings .
- Biological testing : Screen analogs against target enzymes (e.g., COX-2 for anti-inflammatory activity) or cancer cell lines (e.g., MCF-7) .
- Computational docking : Use Schrödinger Suite or AutoDock to predict binding affinities and identify critical interactions (e.g., hydrogen bonds with kinase active sites) .
Basic: What protocols assess the compound’s stability under experimental storage?
- Accelerated stability studies : Expose the compound to stress conditions (40°C/75% RH, UV light) for 4 weeks.
- Analytical monitoring : Track degradation via HPLC and identify products using LC-MS .
- Storage recommendations : Store lyophilized samples at -20°C with desiccants to prevent hydrolysis .
Advanced: How can catalytic reaction conditions optimize yield during coupling?
- Catalyst screening : Test Pd catalysts (PdCl₂, Pd/C) with ligands like PPh₃ to enhance coupling efficiency .
- Solvent optimization : Compare polar aprotic (DMF) vs. non-polar (toluene) solvents for solubility and reactivity.
- Design of Experiments (DoE) : Use factorial designs to optimize temperature (60–100°C), reaction time (12–24 hr), and reagent ratios .
Advanced: What in vitro models evaluate the compound’s anticancer potential?
- Cell lines : Use adherent (HeLa, A549) and suspension (Jurkat) models to assess tissue-specific activity.
- Cytotoxicity assays : MTT or resazurin assays with IC₅₀ calculations; include caspase-3/7 assays to confirm apoptosis .
- Selectivity testing : Compare toxicity in non-cancerous cells (e.g., HEK293) to identify therapeutic windows .
Basic: How is regioselectivity confirmed during triazole synthesis?
- ¹H NMR analysis : Chemical shifts for triazole protons (e.g., 1,4- vs. 1,5-regioisomers differ by ~0.5 ppm).
- X-ray crystallography : Definitive structural assignment for crystalline intermediates .
- Comparative chromatography : Match retention times with known standards .
Advanced: What strategies mitigate byproduct formation during esterification?
- Activation reagents : Use DCC/DMAP or EDCI/HOBt to activate carboxyl groups, reducing side reactions.
- Temperature control : Maintain reactions at 0–5°C to suppress thermal degradation.
- Purification : Employ flash chromatography (silica gel, hexane/EtOAc gradient) or recrystallization (MeOH/H₂O) .
Advanced: How are reaction mechanisms elucidated for key synthetic steps?
- Kinetic studies : Monitor reaction progress via in situ IR or NMR to identify rate-determining steps.
- Isotopic labeling : Use ¹⁸O or deuterated reagents to track oxygen sources in esterification.
- Computational modeling : DFT calculations (Gaussian 16) predict transition states and activation energies .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
